Cas no 1803595-25-6 (3,3-dimethyl-2-(prop-2-en-1-yl)piperidine)

• Product Name: 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine
• CAS No: 1803595-25-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 4617052
• PubChem ID: 86811575
• Update Time: 2025-06-30

3,3-dimethyl-2-(prop-2-en-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine
• Piperidine, 3,3-dimethyl-2-(2-propen-1-yl)-

• Inchi： 1S/C10H19N/c1-4-6-9-10(2,3)7-5-8-11-9/h4,9,11H,1,5-8H2,2-3H3
• InChI Key： VWYNTDQUJQCEMX-UHFFFAOYSA-N
• SMILES： N1CCCC(C)(C)C1CC=C

Additional information on 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine

Comprehensive Overview of 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine (CAS No. 1803595-25-6)

3,3-dimethyl-2-(prop-2-en-1-yl)piperidine (CAS No. 1803595-25-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This piperidine derivative is characterized by its unique structural features, including a 3,3-dimethyl substitution and a prop-2-en-1-yl (allyl) group at the 2-position. These modifications make it a versatile intermediate for synthesizing more complex molecules with potential applications in drug discovery and functional materials.

The compound's CAS number 1803595-25-6 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Its molecular framework, combining a piperidine ring with an allyl group, offers reactivity that is highly valued in modern synthetic chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the prevalence of piperidine motifs in pharmaceuticals targeting neurological and metabolic disorders.

In recent years, the demand for 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine has surged due to its role in developing sustainable agrochemicals. With growing global emphasis on eco-friendly pest control, this compound's derivatives are being explored for their insecticidal and herbicidal properties. Its structural flexibility allows for modifications that enhance biodegradability while maintaining efficacy—a key consideration for regulatory compliance and environmental safety.

From a synthetic perspective, the allyl group in CAS 1803595-25-6 enables diverse chemical transformations, including cross-coupling reactions and cyclizations. This reactivity aligns with current trends in green chemistry, where atom economy and reduced waste generation are prioritized. Laboratories worldwide are investigating its use in catalytic processes, leveraging the compound's stability under various reaction conditions.

The compound's physicochemical properties, such as its lipophilicity and hydrogen-bonding capacity, make it a subject of interest in drug delivery systems. With the pharmaceutical industry focusing on improving bioavailability of active ingredients, 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine serves as a valuable scaffold for prodrug design. Its balanced hydrophobic-hydrophilic character facilitates membrane permeability while allowing sufficient solubility for formulation development.

Analytical characterization of 1803595-25-6 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring purity and structural verification. These quality control measures are essential for applications requiring high-precision intermediates, such as peptide synthesis or polymer chemistry. The compound's stability profile also makes it suitable for long-term storage, a practical advantage for industrial-scale operations.

Emerging research suggests potential applications of 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine in smart materials. Its ability to participate in click chemistry reactions positions it as a candidate for creating functionalized surfaces or responsive polymers. This aligns with the increasing demand for stimuli-responsive materials in sectors ranging from biomedical devices to environmental sensors.

Safety assessments indicate that proper handling of CAS 1803595-25-6 requires standard laboratory precautions, with no extraordinary hazards reported. This safety profile enhances its appeal for widespread use across research institutions and manufacturing facilities. Documentation accompanying commercial samples typically includes detailed spectral data and handling guidelines, supporting reproducible results in experimental settings.

The synthesis of 3,3-dimethyl-2-(prop-2-en-1-yl)piperidine often involves reductive amination strategies or nucleophilic substitution reactions, reflecting contemporary trends in efficient synthetic methodology. Recent publications have highlighted innovative routes that improve yield and reduce byproducts, addressing the chemical industry's drive toward process intensification.

As the scientific community continues to explore nitrogen-containing heterocycles, compounds like 1803595-25-6 remain at the forefront of discovery. Their structural diversity enables tailored modifications for specific applications, from catalysis to molecular recognition. The compound's commercial availability through specialty chemical suppliers ensures accessibility for both academic and industrial researchers pursuing cutting-edge innovations.